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Compound of Interest

Compound Name: N-Methyldibutylamine

Cat. No.: B147177 Get Quote

Application Notes and Protocols for N-
Methyldibutylamine
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety information for the handling and storage

of N-Methyldibutylamine (CAS No: 3405-45-6). Adherence to these guidelines is critical to

ensure personnel safety and maintain experimental integrity. N-Methyldibutylamine is a

flammable, corrosive, and toxic liquid that requires careful handling in a controlled laboratory

environment.[1][2][3]

Chemical and Physical Properties
A summary of the key physical and chemical properties of N-Methyldibutylamine is provided

below. This data is essential for understanding its behavior and potential hazards.
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Property Value Reference(s)

Molecular Formula C₉H₂₁N [3]

Molecular Weight 143.27 g/mol [3][4]

Appearance Clear, colorless liquid [2][5]

Odor Ammonia-like or fish-like [5]

Density 0.745 g/mL at 25 °C [4][6]

Boiling Point 49-51 °C at 10 mmHg [4][6]

Flash Point 42 °C (107.6 °F) - closed cup [4]

Vapor Density Heavier than air [5]

InChI Key
MTHFROHDIWGWFD-

UHFFFAOYSA-N
[4]

Hazard Identification and Safety Data
N-Methyldibutylamine is classified as a hazardous substance. Understanding its specific

hazards is fundamental to its safe use.
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Hazard Classification Description Reference(s)

GHS Pictograms
Flammable, Corrosive, Acutely

Toxic
[3][7]

GHS Hazard Statements
H226: Flammable liquid and

vapor
[3][4][7]

H302 + H332: Harmful if

swallowed or if inhaled
[3][4]

H311: Toxic in contact with

skin
[3][7]

H314: Causes severe skin

burns and eye damage
[3][4][7]

NFPA 704 Rating
Health: 3, Flammability: 3,

Instability: 0
[2][8]

Toxicity Data (LD50) Oral, rat: 540 uL/kg [1]

Skin, rabbit: 880 uL/kg [1]

Experimental Protocols
The following protocols must be strictly followed when working with N-Methyldibutylamine.

Protocol for Safe Handling and Use
This protocol outlines the standard operating procedure for handling N-Methyldibutylamine in

a laboratory setting.

Materials:

N-Methyldibutylamine

Appropriate solvent(s)

Laboratory glassware
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Chemical fume hood

Personal Protective Equipment (see Section 4.0)

Procedure:

Preparation: Before handling, ensure that a chemical fume hood is operational and that an

eyewash station and safety shower are accessible.[2] All personnel must be trained on the

specific hazards of N-Methyldibutylamine.[9]

Personal Protective Equipment (PPE): Don the required PPE, including chemical-resistant

gloves, a lab coat, and splash-resistant goggles with a face shield.[1][9]

Chemical Handling:

Conduct all work involving N-Methyldibutylamine inside a certified chemical fume hood

to minimize inhalation exposure.[1][2]

Use spark-proof tools and explosion-proof equipment to prevent ignition.[1][2]

Ground and bond containers when transferring the material to prevent static discharge.[2]

Avoid direct contact with skin, eyes, and clothing.[1]

Post-Handling:

After handling, wash hands and any potentially exposed skin thoroughly with soap and

water.[9]

Clean the work area and decontaminate any equipment used.

Store N-Methyldibutylamine in a tightly closed container in a designated flammables

storage area.[1][2]

Waste Disposal: Dispose of waste materials in accordance with federal, state, and local

regulations for hazardous waste.[1]

Protocol for Storage
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Proper storage is crucial to prevent accidents and maintain chemical stability.

Requirements:

Store in a cool, dry, well-ventilated area designated for flammable liquids.[1][2][9]

Keep containers tightly closed to prevent the escape of vapors.[1][9]

Prohibit sources of ignition, such as smoking, open flames, and sparks, in the storage area.

[2][9]

Store away from incompatible materials.

Incompatible Materials Rationale Reference(s)

Strong Oxidizing Agents Can cause a violent reaction. [1][9]

Strong Acids
Exothermic neutralization

reactions can occur.
[9][10]

Acid Chlorides, Anhydrides
Incompatible; may react

violently.
[2][9]

Carbon Dioxide Incompatible. [2][9]

Protocol for Emergency Spill Response
In the event of a spill, immediate and appropriate action is required.

Procedure:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[9]

Isolate: Isolate the spill area for at least 50 meters (150 feet) in all directions.[10] Keep

people away and upwind of the spill.[5]

Eliminate Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot

surfaces) from the immediate area.[9][10]
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Ventilate: Ventilate the area of the spill.[9]

Containment (for trained personnel only):

Don appropriate PPE, including a respirator and fully encapsulating, vapor-protective

clothing if necessary.[5]

Contain the spill using an inert absorbent material such as vermiculite, dry lime, sand, or

earth.[1][2][9] Do not use combustible materials.

Use non-sparking tools to collect the absorbed material.[1][2]

Disposal: Place the contained waste into a suitable, sealed container for hazardous waste

disposal.[9]

Decontamination: Ventilate and wash the area thoroughly after the cleanup is complete.[9]

Reporting: Report the incident to the appropriate institutional safety office.

Workflows and Logic Diagrams
The following diagrams visualize key safety workflows and decision-making processes for

working with N-Methyldibutylamine.
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Preparation Phase

Handling Phase

Post-Handling Phase

Start: Plan Experiment

Review Safety Data Sheet (SDS)

Verify Fume Hood & Safety Shower/Eyewash

Gather Required PPE

Don PPE

Work in Fume Hood

Ground & Bond Containers for Transfer

Use Spark-Proof Tools

Perform Experiment

Decontaminate Glassware & Surfaces

Dispose of Hazardous Waste

Doff & Dispose/Clean PPE

Wash Hands Thoroughly

Store Chemical Properly

End

Click to download full resolution via product page

Caption: Workflow for the safe handling of N-Methyldibutylamine.
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Spill Occurs!

Is the spill large (>1L)
or are you untrained?

Alert others & Evacuate Area

Yes (Major Spill)

Alert others in the immediate area

No (Minor Spill)

Call Emergency Response
(911 / EHS)

Isolate area, prevent entry

Don appropriate PPE
(gloves, goggles, respirator if needed)

Eliminate Ignition Sources

Cover with inert absorbent
(sand, vermiculite)

Collect with non-sparking tools

Place in sealed container for
hazardous waste disposal

Clean & ventilate spill area

Report to Supervisor/EHS

Click to download full resolution via product page

Caption: Decision-making workflow for N-Methyldibutylamine spills.
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Type of Exposure Immediate First Aid Action

Skin Contact
Immediately remove

contaminated clothing.

Eye Contact Immediately flush eyes with
water for at least 15-30 mins,

lifting eyelids.

Inhalation Move person to fresh air.

Ingestion
If conscious, give 2-4 cups
of milk or water. Do NOT

induce vomiting.

Wash skin with soap and
water for at least 15 mins.

Seek Immediate
Medical Attention

If not breathing, give
artificial respiration.

Click to download full resolution via product page

Caption: First aid protocols for exposure to N-Methyldibutylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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